Cas no 2765271-01-8 (3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester)

• Product Name: 3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester
• CAS No: 2765271-01-8
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• CID: 6072022
• Update Time: 2025-06-23

3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester
• 3-(tert-Butoxycarbonyl)-7,7-difluoro-3-azabicyclo[4.1.0]heptane-4-carboxylic acid

• Inchi： 1S/C12H17F2NO4/c1-11(2,3)19-10(18)15-5-7-6(12(7,13)14)4-8(15)9(16)17/h6-8H,4-5H2,1-3H3,(H,16,17)
• InChI Key： CVXHGECFHWTMHJ-UHFFFAOYSA-N
• SMILES： FC1(C2CC(C(=O)O)N(C(=O)OC(C)(C)C)CC12)F

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 374.0±42.0 °C(Predicted)
• pka: 3.47±0.40(Predicted)

Additional information on 3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester

3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester

The compound with CAS No. 2765271-01-8, known as 3-Azabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, 7,7-difluoro-, 3-(1,1-dimethylethyl) ester, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic compounds and has garnered significant attention in recent years due to its potential applications in drug discovery and materials science.

The bicyclic structure of this compound is characterized by a fused ring system that provides exceptional stability and rigidity. The presence of the azabicyclo[4.1.0]heptane framework introduces a nitrogen atom into the bicyclic system, which can significantly influence the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such nitrogen-containing bicyclic structures in modulating pharmacokinetic profiles and enhancing bioavailability in drug candidates.

The dicarboxylic acid moiety in this compound plays a crucial role in its chemical versatility. It allows for the formation of various derivatives through esterification or amidation reactions, enabling the creation of tailored functional groups for specific applications. The difluoro substitution at the 7-position further enhances the compound's chemical diversity and opens up possibilities for fluorine-based medicinal chemistry.

One of the most notable features of this compound is its ester group, specifically the 3-(1,1-dimethylethyl) ester moiety. This group not only contributes to the overall stability of the molecule but also serves as a reactive site for further chemical modifications. Recent research has demonstrated that such ester groups can be effectively utilized in click chemistry and other modular synthesis strategies to build complex molecular architectures.

In terms of applications, this compound has shown promise in several areas. Its rigid bicyclic structure makes it an ideal candidate for use as a scaffold in drug design programs targeting G-protein coupled receptors (GPCRs) and other membrane-bound proteins. Additionally, its fluorinated substituents enhance its lipophilicity and permeability across biological membranes, which are critical properties for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that its unique structural features allow it to bind effectively to various protein targets with high affinity and selectivity. Furthermore, its azabicyclo framework has been shown to exhibit favorable pharmacokinetic properties, including prolonged half-life and reduced clearance rates.

The synthesis of this compound involves a multi-step process that combines elements of traditional organic chemistry with modern catalytic techniques. Key steps include the formation of the bicyclic core through ring-closing metathesis or other cycloaddition reactions followed by functionalization to introduce the dicarboxylic acid and ester groups. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure high yields and product purity.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against human cell lines under standard experimental conditions. However, further research is needed to fully characterize its safety profile and assess its potential for long-term use in therapeutic applications.

Looking ahead, this compound represents a valuable building block for future innovations in medicinal chemistry and materials science. Its unique combination of structural rigidity, functional versatility, and favorable pharmacokinetic properties positions it as a promising candidate for developing next-generation therapeutics targeting complex biological systems.